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This guide provides a comprehensive technical overview of benazolin acid, the parent
compound of the selective, post-emergence herbicide benazolin. We will delve into its chemical
identity, physicochemical properties, mechanism of action, synthesis, analytical determination,
and its environmental and toxicological profile. This document is intended to serve as a
foundational resource for professionals engaged in agrochemical research, environmental
science, and regulatory affairs.

Chemical Identity and Physicochemical Properties

Benazolin acid, chemically known as (4-chloro-2-0xo-1,3-benzothiazol-3(2H)-yl)acetic acid, is a
member of the benzothiazole class of compounds.[1] Its structure features a carboxymethyl
group attached to the nitrogen of a 4-chloro-1,3-benzothiazol-2(3H)-one core.[1] This unique
molecular architecture is fundamental to its biological activity.[2]

Key identifiers for benazolin acid are:

e CAS Number: 3813-05-6[3][4]
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e Molecular Formula: CeHsCINO3S[2][3]
e Molecular Weight: 243.67 g/mol [1][2]

The physicochemical properties of benazolin acid dictate its behavior in biological and
environmental systems. It is a white, crystalline solid at room temperature.[5][6] Its solubility
and stability are critical parameters for formulation development and environmental fate

assessment.

Property Value References
(4-chloro-2-oxo-1,3-

IUPAC Name benzothiazol-3(2H)-yl)acetic [3]
acid

Melting Point 192-196°C [5]6]

Boiling Point (Predicted) 468.4 £ 55.0 °C [2][5]

Water Solubility (20°C) 0.6 g/L [2][5]

pKa (Predicted) 3.50+£0.10 [5][6]

Solubility Soluble in DMSO [2]

Benazolin acid's moderate aqueous solubility influences its bioavailability and potential for
environmental transport.[2][7] It is not degraded by light and exhibits low volatility, making
microbial breakdown the primary factor governing its environmental persistence.[5][6][8]

Mechanism of Action: A Synthetic Auxin

Benazolin acid exerts its herbicidal effects by acting as a synthetic auxin, mimicking the action
of the natural plant hormone indole-3-acetic acid (IAA).[1][9] This selective, systemic action
disrupts normal plant growth processes in susceptible broadleaf weeds.[5][7] The primary
mode of action involves the inhibition of auxin transport.[7]

The molecular basis of its action lies in its ability to bind to and activate auxin receptors,
leading to a cascade of downstream signaling events that ultimately result in uncontrolled and
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disorganized cell division and elongation, leading to plant death. The process can be
conceptualized as follows:
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Figure 2: Workflow for the synthesis of benazolin.

Analytical Determination

Accurate and sensitive analytical methods are crucial for residue analysis in environmental
samples and crop matrices, as well as for quality control in manufacturing. Gas
chromatography with electron capture detection (GC-ECD) is a commonly employed technique
for the determination of benazolin-ethyl residues in soil and rape seed. [2]

Protocol: Determination of Benazolin-Ethyl Residues by
GC-ECD

This is a generalized protocol based on established methodologies. [2] 1. Sample Preparation
and Extraction: a. Homogenize the soil or rape seed sample. b. Extract the analyte from the
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sample matrix using an appropriate organic solvent (e.g., acetonitrile). c. Use ultrasonication or
shaking to ensure efficient extraction. d. Centrifuge the mixture and collect the supernatant.

2. Clean-up (Solid-Phase Extraction - SPE): a. Condition an appropriate SPE cartridge (e.g.,
C18) with the necessary solvents. b. Load the sample extract onto the cartridge. c. Wash the
cartridge with a weak solvent to remove interferences. d. Elute the analyte of interest with a
stronger solvent. e. Concentrate the eluate to a small volume under a gentle stream of
nitrogen.

3. GC-ECD Analysis: a. Reconstitute the concentrated extract in a suitable solvent for GC
analysis. b. Inject an aliquot of the sample into the GC-ECD system. c. GC Conditions

(Typical):

e Column: Capillary column suitable for pesticide analysis (e.g., DB-5).

* Injector Temperature: 250°C.

e Oven Temperature Program: Start at a low temperature (e.g., 100°C), ramp to a higher
temperature (e.g., 280°C) to ensure separation of the analyte from matrix components.

o Detector Temperature (ECD): 300°C.

o Carrier Gas: Nitrogen or Helium. d. Quantify the analyte by comparing the peak area to a
calibration curve prepared from certified reference standards.

"Sample" [label="Soil or Rape Seed Sample", shape=ellipse,
style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; "Extraction"
[label="Solvent Extraction", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; "Cleanup" [label="Solid-Phase Extraction
(SPE)\nClean-up", fillcolor="#FBBCO5", fontcolor="#202124"];
"Concentration" [label="Concentration", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; "Analysis" [label="Gas Chromatography
with\nElectron Capture Detection\n(GC-ECD)", fillcolor="#34A853",
fontcolor="#FFFFFF"]; "Quantification" [label="Quantification",
shape=ellipse, style=filled, fillcolor="#F1F3F4",
fontcolor="#202124"];

"Sample" -> "Extraction"; "Extraction" -> "“Cleanup"; "Cleanup" ->
"Concentration"; "Concentration" -> "Analysis"; "Analysis" ->
"Quantification"; }
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Figure 3: Analytical workflow for benazolin-ethyl residue determination.

This method has demonstrated good average recoveries (85.89% to 105.84%) with low relative
standard deviations (<5.53%). [2]

Environmental Fate and Toxicology
Environmental Persistence and Degradation

The environmental fate of benazolin acid is primarily governed by microbial degradation. [5][6]
[8]It is not susceptible to photodegradation and has low volatility. [S][6][8]While it has a high
potential to leach to groundwater, its rapid microbial breakdown may limit significant leaching
unless there is heavy rainfall shortly after application. [6][7][8]Studies have shown that the
presence of degrading maize straw can enhance the degradation of benazolin and increase the
retention of it and its metabolites in the soil. [10][11]The degradation of the related compound,
benazolin-ethyl, involves the initial cleavage of the ester bond to form benazolin acid. [12]

Toxicological Profile

Benazolin acid exhibits low mammalian toxicity. [7]The acute oral LD50 for rats is greater than
5000 mg/kg, and for mice, it is greater than 4000 mg/kg. [5][6]It is not expected to
bioaccumulate. [7]In terms of ecotoxicity, it shows low to moderate toxicity to most aquatic
organisms, honeybees, and earthworms. [7]GHS hazard classifications indicate that it can
cause skin and serious eye irritation and is harmful to aquatic life with long-lasting effects. [1]

Conclusion

Benazolin acid remains a significant compound in the field of agrochemicals due to its efficacy
as a selective herbicide. Its mode of action as a synthetic auxin provides a clear biochemical
basis for its activity. Understanding its synthesis, analytical determination, and environmental
behavior is critical for its safe and effective use. This guide has synthesized key technical
information to provide a solid foundation for researchers and professionals working with this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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